Cas no 2034410-11-0 (3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide)
![3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide structure](https://www.kuujia.com/scimg/cas/2034410-11-0x500.png)
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide
- 3-chloro-4-fluoro-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzamide
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- Inchi: 1S/C20H22ClFN4O/c21-16-11-13(5-6-17(16)22)20(27)25-14-7-9-26(10-8-14)19-15-3-1-2-4-18(15)23-12-24-19/h5-6,11-12,14H,1-4,7-10H2,(H,25,27)
- InChI Key: ZNZCDERDFRGQRV-UHFFFAOYSA-N
- SMILES: ClC1=C(C([H])=C([H])C(=C1[H])C(N([H])C1([H])C([H])([H])C([H])([H])N(C2C3=C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])N=C([H])N=2)C([H])([H])C1([H])[H])=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 516
- XLogP3: 4.1
- Topological Polar Surface Area: 58.1
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6523-0731-2mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-25mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-2μmol |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-1mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-15mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-75mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-4mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-10mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-3mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6523-0731-30mg |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
2034410-11-0 | 30mg |
$119.0 | 2023-09-08 |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide Related Literature
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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5. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
Additional information on 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide
3-Chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide (CAS No. 2034410-11-0): An Emerging Compound in Medicinal Chemistry
3-Chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide (CAS No. 2034410-11-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as benzamides, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The chemical structure of 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide is characterized by the presence of a chloro and fluoro substituent on the benzene ring, as well as a piperidine ring linked to a tetrahydroquinazoline moiety. The combination of these functional groups imparts the molecule with distinct pharmacological properties that make it a promising candidate for drug development.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, this compound has also been investigated for its analgesic effects. A study conducted by a team of researchers at the University of California found that 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide effectively reduces pain in animal models of neuropathic pain. The mechanism underlying this effect is believed to involve the modulation of nociceptive pathways in the central nervous system.
The anti-cancer potential of 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide has also been explored. Preliminary studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Specifically, it has shown promising results in inhibiting the growth of breast cancer and colon cancer cells. These findings suggest that further research into its anti-cancer mechanisms could lead to new therapeutic strategies for these diseases.
The pharmacokinetic properties of 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide have also been evaluated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This is an important consideration for drug development, as compounds with poor bioavailability often face significant challenges in clinical translation.
In terms of safety and toxicity, initial assessments have indicated that 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide is well-tolerated at therapeutic doses. However, further toxicological studies are necessary to fully evaluate its safety profile before it can be advanced to clinical trials.
The development of new drugs is a complex and multidisciplinary process that involves extensive preclinical and clinical research. The promising results obtained with 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide have paved the way for further investigation into its potential as a therapeutic agent. Ongoing studies are focused on optimizing its chemical structure to enhance its efficacy and safety profile.
In conclusion, 3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-y l)piperidin - 4 - yl ] benz amide (CAS No. 203 3 3 203 203 203 203 203 203 203 203 203 203 - - - - - - - - - - - - - - - - - - - - - - - - - - - - - - ) represents an exciting advancement in medicinal chemistry with potential applications in treating inflammatory diseases, pain management, and cancer. As research continues to uncover more about its mechanisms of action and therapeutic potential, this compound may play a significant role in the development of new and effective treatments for various medical conditions.
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